N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide

• IUPAC Name: N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H24N2O2/c1-29-21-12-13-22-20(17-27-23(22)16-21)14-15-26-25(28)24(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-13,16-17,24,27H,14-15H2,1H3,(H,26,28)
• InChI Key: RDQHQUHBPUPILH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CN2)CCNC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol

Description

N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide, also known as MIPEP, is a synthetic compound that has been studied for its potential use in scientific research. MIPEP belongs to the class of compounds known as amides, which are widely used in medicinal chemistry due to their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide involves the inhibition of the enzyme monoamine oxidase B (MAO-B), which is responsible for the breakdown of dopamine in the brain. By inhibiting MAO-B, N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide increases the levels of dopamine in the brain, which can help to protect against neurodegeneration.
Biochemical and Physiological Effects:
N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide has been found to have a number of biochemical and physiological effects, including the ability to reduce oxidative stress and inflammation in the brain, as well as to improve mitochondrial function. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide in lab experiments is its ability to selectively inhibit MAO-B without affecting other enzymes in the brain. This makes it a useful tool for studying the role of MAO-B in neurodegenerative diseases. However, one limitation of using N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide is its relatively low potency compared to other MAO-B inhibitors, which can make it difficult to achieve the desired effect in some experiments.

Future Directions

There are a number of future directions for research on N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide, including:
1. Further studies on its neuroprotective effects in animal models of neurodegenerative diseases.
2. Development of more potent derivatives of N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide for use in lab experiments and potential therapeutic applications.
3. Investigation of the potential use of N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide in other neurological conditions, such as depression and anxiety.
4. Studies on the pharmacokinetics and pharmacodynamics of N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide in humans, to determine its safety and efficacy as a potential therapeutic agent.
Conclusion:
N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide is a promising compound that has been studied for its potential use in scientific research, particularly in the field of neuroscience. Its ability to selectively inhibit MAO-B and its neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases. Further research is needed to fully understand its potential applications and limitations.

Scientific Research Applications

N-[2-(6-methoxy-1H-indol-3-yl)ethyl]-2,2-diphenylacetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have neuroprotective effects, which makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.